Cas no 1805289-83-1 (Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate
• CAS No: 1805289-83-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881694
• Update Time: 2025-06-13

Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(15)3-4-2-5(14)7(8(10)11)13-9(4)12/h2,8,14H,3H2,1H3
• InChI Key： MNPJZONVSSGLLW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C(F)F)=N1)O)CC(=O)OC

Computed Properties

• Exact Mass: 235.04562760 g/mol
• Monoisotopic Mass: 235.04562760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4
• Molecular Weight: 235.16

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate

Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate (CAS No. 1805289-83-1) in Modern Chemical and Pharmaceutical Research

Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate, identified by its CAS number 1805289-83-1, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic derivative features a pyridine core substituted with functional groups that enhance its utility in synthetic chemistry and drug development. The presence of both difluoromethyl and fluoro substituents imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate is particularly noteworthy due to its potential in medicinal chemistry. The pyridine ring is a cornerstone in the synthesis of pharmaceuticals, with its nitrogen atom capable of forming hydrogen bonds and interacting with biological targets. The difluoromethyl group, known for its metabolic stability and ability to modulate binding affinity, has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. Similarly, the fluoro atom, renowned for its ability to enhance drug bioavailability and binding selectivity, further underscores the compound's promise in therapeutic applications.

In recent years, researchers have leveraged the versatility of Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate to develop novel inhibitors targeting various enzymes and receptors. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. The compound's ability to modulate enzyme activity while maintaining high selectivity makes it an attractive candidate for further pharmacological investigation.

The hydroxy group on the pyridine ring introduces another layer of reactivity, enabling further derivatization through esterification, etherification, or oxidation reactions. This functional handle allows chemists to fine-tune the compound's properties for specific applications, such as prodrug development or targeted drug delivery systems. The ester moiety in Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate also suggests potential for controlled release formulations, which are critical in enhancing therapeutic efficacy.

The intersection of computational chemistry and experimental pharmacology has further illuminated the potential of this compound. Advanced molecular modeling techniques have been employed to predict how Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate interacts with biological targets at the atomic level. These insights have guided the optimization of synthetic routes and the design of next-generation derivatives with improved pharmacokinetic profiles.

In clinical research, Methyl 2-(difluoromethyl)-6-fluoro-3-hydroxypyridine-5-acetate has been investigated as a precursor for radiolabeled probes used in positron emission tomography (PET) imaging. The incorporation of fluorine isotopes into this scaffold allows for non-invasive visualization of biological processes at the molecular level. Such applications are particularly valuable in oncology, where early detection and precise targeting of tumors are paramount.

The compound's stability under various conditions makes it suitable for industrial-scale synthesis without significant degradation. This reliability is crucial for pharmaceutical manufacturers who require consistent quality control throughout the production process. Additionally, the environmental impact of synthesizing Methyl 2-(difluoromethyl)-6-() -3-( hydroxypyridine ) -5-acetate has been carefully evaluated, ensuring that synthetic methodologies align with green chemistry principles and minimize waste generation.

The future prospects of Methyl 2-(difluoromethyl ) -6-( fluoro ) -3-( hydroxypyridine ) -5-acetate are vast. Ongoing research aims to explore its potential as an intermediate in synthesizing small-molecule drugs with enhanced therapeutic effects. Collaborative efforts between academia and industry are expected to yield innovative applications that could revolutionize treatment strategies for a wide range of diseases.